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Compound of Interest

Compound Name: Tantalum diboride

Cat. No.: B077256

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tantalum diboride (TaB:) is an ultra-high temperature ceramic (UHTC) that is
gaining significant interest for its potential use in advanced thermal barrier coatings (TBCs).[1]
[2] TBCs are critical in high-temperature applications such as gas turbines and aerospace
propulsion systems, where they provide thermal insulation to metallic components, allowing for
higher operating temperatures and improved engine efficiency.[3] TaBz's exceptional properties,
including a very high melting point, excellent hardness, good thermal conductivity, and
chemical stability, make it a promising candidate for next-generation TBCs in extreme
environments.[1][4][5] This document provides an overview of the properties of TaBz, protocols
for its application as a TBC, and methods for its characterization and performance evaluation.

Data Presentation: Properties of Tantalum Diboride

The key properties of tantalum diboride are summarized in the tables below for easy
reference and comparison.

Table 1: Physical and Mechanical Properties of Tantalum Diboride (TaBz)
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Property

Value

References

Chemical Formula

TaB2

[4]

Appearance Grey to black powder [41[5]
Density 9.14 - 11.15 g/cm?3 [4115][6]
Melting Point >3000 °C (3325 °C) [4][5]
Young's Modulus 500 - 680 GPa [4117]
Vickers Hardness (Bulk) ~19.5 GPa [7]

Vickers Hardness (Films)

~30 GPa (up to 43 GPa)

[8][°]

Table 2: Thermal and Oxidation Properties of Tantalum Diboride (TaB2)

Property Value References
Coefficient of Thermal

) 8.2x 1078 /°C [4]
Expansion
Oxidation Stability Stable up to 700 °C [8]
Onset of Oxidation 873 K (600 °C) [10][11]
Primary Oxidation Product Tantalum Pentoxide (Taz0s) [10][11]

Experimental Protocols

This section details the methodologies for the synthesis of TaB2z powder, its deposition as a

thermal barrier coating, and subsequent characterization and testing.

Synthesis of Tantalum Diboride Powder

A common method for synthesizing TaB2 powder is through boro/carbothermal reduction of

tantalum pentoxide (Taz20s).

Protocol: Boro/Carbothermal Reduction of Ta20s

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://www.azom.com/article.aspx?ArticleID=2307
https://www.azom.com/article.aspx?ArticleID=2307
https://princetonpowder.com/tantalum-boride-powder/
https://www.azom.com/article.aspx?ArticleID=2307
https://princetonpowder.com/tantalum-boride-powder/
https://www.huaweimaterial.com/products/boride-series/tantalum-diboride.html
https://www.azom.com/article.aspx?ArticleID=2307
https://princetonpowder.com/tantalum-boride-powder/
https://www.azom.com/article.aspx?ArticleID=2307
https://www.researchgate.net/publication/313831150_Tantalum_Diboride_Obtained_by_Reactive_Sintering-Properties_and_Wear_Resistance
https://www.researchgate.net/publication/313831150_Tantalum_Diboride_Obtained_by_Reactive_Sintering-Properties_and_Wear_Resistance
https://en.wikipedia.org/wiki/Tantalum_boride
https://www.researchgate.net/publication/340642315_Structure_evolution_and_mechanical_properties_of_hard_tantalum_diboride_films
https://www.benchchem.com/product/b077256?utm_src=pdf-body
https://www.azom.com/article.aspx?ArticleID=2307
https://en.wikipedia.org/wiki/Tantalum_boride
https://www.scientific.net/SSP.124-126.819
https://www.researchgate.net/publication/243761845_Oxidation_Behavior_of_Tantalum_Boride_Ceramics
https://www.scientific.net/SSP.124-126.819
https://www.researchgate.net/publication/243761845_Oxidation_Behavior_of_Tantalum_Boride_Ceramics
https://www.benchchem.com/product/b077256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Reactant Preparation: Mix Taz0s, boron carbide (B4C), and carbon (e.g., graphite) powders.
The stoichiometry of the mixture should be calculated based on the desired reaction, for
instance: 2Taz20s + BaC + 15C - 4TaB2 + 16CO.[12]

o Milling: Homogenize the powder mixture using a high-energy planetary mill.[7]

e Microwave Synthesis (Optional, for lower temperature synthesis): For a more energy-efficient
process, the mixed powders can be subjected to microwave heating in a molten salt medium
(e.g., NaCI-KCl). This can lower the formation temperature to around 1200°C.[2]

o Conventional High-Temperature Synthesis:
o Press the powder mixture into pellets.
o Heat the pellets in a furnace under an inert atmosphere (e.g., argon) or vacuum.
o Typical reaction temperatures range from 1500°C to 1900°C.[2][13]

 Purification: The resulting TaB2z powder may require further purification steps to remove any
unreacted starting materials or byproducts.

Deposition of TaB2 Thermal Barrier Coatings

Atmospheric Plasma Spraying (APS) is a widely used technique for depositing TBCs.
Protocol: Atmospheric Plasma Spraying (APS) of TaB:z
e Substrate Preparation:

o The substrate (e.g., a nickel-based superalloy) is cut to the desired dimensions.

o The surface is thoroughly cleaned with a solvent like acetone to remove any grease or
oils.[14]

o The surface is then roughened by grit blasting to ensure good mechanical adhesion of the
coating.[15]

o Feedstock Preparation:
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o Use TaB:2 powder with a particle size typically in the range of 20—90 pum for optimal melting
in the plasma jet.[15]

e Plasma Spraying Process:

o The process utilizes a plasma torch which generates a high-temperature plasma jet
(around 14,000 K) by passing a gas (e.g., an argon/hydrogen mixture) through an electric
arc.[15]

o The TaBz2 powder is injected into the plasma jet.

o The powder particles melt and are propelled at high velocity towards the prepared
substrate.[15][16]

o Upon impact, the molten droplets flatten to form "splats"” that rapidly solidify and adhere to
the substrate.[15]

[¢]

The coating is built up layer by layer by overlapping these splats.[15]

e Process Parameters to Control:

o

Arc Current: Influences the plasma temperature and melting of the powder.

[¢]

Spray Distance: The distance between the torch nozzle and the substrate.

[e]

Gas Flow Rates: Composition and flow rate of the plasma gases.

[e]

Powder Feed Rate: The rate at which the TaB2z powder is injected.

o

Scan Speed: The speed at which the torch moves across the substrate surface.[15]

Characterization of TaB2 Coatings

The properties of the deposited TBC must be thoroughly characterized.
Methodologies for Coating Characterization:

e Microstructural Analysis (Scanning Electron Microscopy - SEM):
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o Purpose: To examine the coating's cross-sectional morphology, thickness, porosity, and
the interface between the coating and the substrate.[17]

o Procedure: A cross-section of the coated sample is prepared by cutting, mounting in resin,
and polishing to a mirror finish. The sample is then imaged using an SEM.

e Phase Analysis (X-Ray Diffraction - XRD):

o Purpose: To identify the crystalline phases present in the coating and to ensure the
formation of the desired TaB:z phase.[9]

o Procedure: The coated sample is placed in an XRD instrument, and the diffraction pattern
is collected and analyzed.

e Mechanical Properties (Nanoindentation):
o Purpose: To measure the hardness and Young's modulus of the coating.[9]

o Procedure: A nanoindenter with a diamond tip is used to make small indentations on the
surface of the coating. The load and displacement are recorded to calculate the
mechanical properties.[18]

Performance Testing of TaB2 TBCs

The performance of the TBC is evaluated under conditions that simulate its intended operating

environment.
Protocols for Performance Evaluation:
e Thermal Cycling Test:

o Purpose: To assess the coating's durability and resistance to spallation under repeated
heating and cooling cycles.

o Procedure: Samples are subjected to rapid heating to a high temperature (e.g., 1100 °C)
followed by rapid cooling.[19] This can be done in a furnace or using a high-power laser or
gas burner rig for more realistic thermal gradients.[20] The number of cycles to failure
(spallation) is recorded.
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e Oxidation Resistance Test:

o Purpose: To evaluate the coating's ability to protect the underlying substrate from oxidation
at high temperatures.

o Procedure: Coated samples are exposed to high temperatures in air for extended periods
(e.g., 25 hours at 1273 K).[10] The weight change of the samples is measured over time to
determine the oxidation kinetics.[10]

e Adhesion Strength Test (Tensile Adhesion Test):
o Purpose: To measure the bond strength between the coating and the substrate.

o Procedure: A fixture is bonded to the coated surface, and a tensile force is applied
perpendicular to the surface until the coating detaches.[21] The force required to cause
failure is recorded as the adhesion strength.

Visualizations

The following diagrams illustrate key workflows and concepts related to TaB2 thermal barrier
coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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